N-({[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]amino}carbonothioyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-[[3-(1,3-benzothiazol-2-yl)-4-chlorophenyl]carbamothioyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C23H18ClN3O3S2/c1-29-17-7-5-8-18(30-2)20(17)21(28)27-23(31)25-13-10-11-15(24)14(12-13)22-26-16-6-3-4-9-19(16)32-22/h3-12H,1-2H3,(H2,25,27,28,31)
• InChI Key: KJACNBXXERQCNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H18ClN3O3S2
• Molecular Weight: 484.0 g/mol

Description

Synthesis Analysis

Benzothiazole derivatives can be synthesized in high yields under relatively milder reaction conditions using dimethyl formamide as a solvent. The synthesis often involves the coupling of 2-aminothiophenol with carboxylic acids.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be characterized by FTIR, 1H-NMR, 13C-NMR, and HRMS spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives are diverse and depend on the specific derivative and reaction conditions. For example, some benzothiazole derivatives have been synthesized via reactions involving 2-aminothiophenol and aromatic aldehydes.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely. For example, one derivative, N-(1,3-benzothiazol-2-yl)-2-fluorobenzamide, is a white solid with a melting point of 170–172°C.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on the specific derivative and its biological target. Some benzothiazole derivatives have shown promising activity against various bacterial strains.

Future Directions

Benzothiazole and its derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on synthesizing new benzothiazole derivatives and studying their biological activities.